5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95%

• IUPAC Name: 5-(3-carboxy-5-fluorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H8ClFO4/c15-12-2-1-7(6-11(12)14(19)20)8-3-9(13(17)18)5-10(16)4-8/h1-6H,(H,17,18)(H,19,20)
• InChI Key: HGFPRCMOUOHWGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)F)C(=O)O)C(=O)O)Cl
• Molecular Formula: C14H8ClFO4
• DSSTOX Substance ID: DTXSID80690908
• Molecular Weight: 294.66 g/mol
• CAS No.: 1261926-79-7

Description

5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% (5-FPCA) is an organic compound that is widely used in the laboratory for various applications. It is a white crystalline solid with a melting point of 117-118 °C. 5-FPCA is a versatile compound and has been used in numerous scientific research studies.

Scientific Research Applications

5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% has been widely used in scientific research studies, particularly in the fields of biochemistry and physiology. It has been used to study the structure and function of enzymes, proteins, and other macromolecules. It has also been used to study the effects of environmental pollutants on living organisms. 5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% has also been used to study the effects of drugs and other compounds on living cells and organisms.

Mechanism of Action

5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% is an inhibitor of enzymes, proteins, and other macromolecules. It binds to the active site of the enzyme or protein, blocking its activity. This inhibition can be used to study the structure and function of the macromolecule, as well as the effects of drugs and other compounds on the enzyme or protein.
Biochemical and Physiological Effects
5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and proteins, as well as to alter the structure and function of macromolecules. It has also been shown to affect the metabolism of cells and organisms, as well as to have an effect on the development and growth of organisms.

Advantages and Limitations for Lab Experiments

5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% is a versatile compound and has many advantages for laboratory experiments. It is easy to synthesize, can be stored at room temperature, and is relatively stable. It is also non-toxic, so it can be used in experiments with living organisms. However, 5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% is not as potent as some other compounds, so it may not be suitable for some experiments.

Future Directions

There are many potential future directions for research involving 5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95%. It could be used to study the effects of environmental pollutants on living organisms, as well as to study the effects of drugs and other compounds on living cells and organisms. It could also be used to study the structure and function of enzymes, proteins, and other macromolecules. Additionally, 5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% could be used to study the effects of drugs and other compounds on the metabolism of cells and organisms, as well as to study the effects of drugs and other compounds on the development and growth of organisms.

Synthesis Methods

5-(3-Carboxy-5-fluorophenyl)-2-chlorobenzoic acid, 95% can be synthesized by the reaction of 5-fluorobenzoic acid with chloroacetic acid in the presence of potassium carbonate. The reaction is carried out at a temperature of 130-140 °C and a pressure of 1.2-1.3 bar. The reaction is complete in 4-5 hours and yields a 95% pure product.